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Compound of Interest

Compound Name:
4-methoxypiperidine

Hydrochloride

Cat. No.: B1313357 Get Quote

Technical Guide: 4-Methoxypiperidine
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the physicochemical properties

and synthesis of 4-methoxypiperidine hydrochloride, a key intermediate in the development

of various pharmaceutical agents.

Core Physicochemical Data
4-Methoxypiperidine hydrochloride is a white to off-white solid chemical compound.[1] It

serves as a versatile building block in medicinal chemistry, particularly in the synthesis of

analgesics and antidepressants.[1] Its hydrochloride salt form enhances solubility and

bioavailability, making it a valuable component in drug formulation.[1]

The key quantitative data for 4-methoxypiperidine hydrochloride are summarized in the

table below for easy reference and comparison.
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Property Value Source

Molecular Formula C₆H₁₃NO·HCl [1][2]

C₆H₁₄ClNO [3][4]

Molecular Weight 151.64 g/mol [1]

151.63 g/mol [2][3][5]

CAS Number 4045-25-4 [1][2]

Appearance Off-white to light yellow solid [1]

Purity ≥ 98% (by NMR) [1]

Storage Conditions 0-8 °C [1]

Synthesis Protocol
A common method for the synthesis of 4-methoxypiperidine hydrochloride involves the

deprotection of a protected piperidine derivative. The following protocol is a representative

example.

Step 1: Deprotection of 1-Boc-4-methoxypiperidine

To a stirred solution of 1-Boc-4-methoxypiperidine (1 equivalent) in 1,4-dioxane, add a 4M

solution of hydrogen chloride (HCl) in 1,4-dioxane (excess) at 0°C.

Maintain the reaction mixture at 0°C and continue stirring for 2 hours.

After 2 hours, allow the reaction to warm to room temperature (23°C).

Evaporate the organic solvent under reduced pressure.

Wash the resulting residue with dry diethyl ether.

Dry the solid product under vacuum to yield 4-methoxypiperidine hydrochloride.

Analytical Characterization
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The identity and purity of the synthesized 4-methoxypiperidine hydrochloride can be

confirmed using various analytical techniques, with Nuclear Magnetic Resonance (NMR)

spectroscopy being a primary method.[1]

Logical Workflow for Synthesis
The following diagram illustrates the key steps in the synthesis of 4-methoxypiperidine
hydrochloride from its Boc-protected precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-methoxypiperidine hydrochloride molecular weight
and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313357#4-methoxypiperidine-hydrochloride-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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